Cas no 1773507-84-8 (2-(3,3-difluorocyclobutyl)-2-methylpropanoic acid)

• Product Name: 2-(3,3-difluorocyclobutyl)-2-methylpropanoic acid
• CAS No: 1773507-84-8
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• CID: 6204935
• PubChem ID: 118062279
• Update Time: 2026-03-11

2-(3,3-difluorocyclobutyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-difluorocyclobutyl)-2-methylpropanoic acid
• AT16116
• EN300-1947700
• SCHEMBL16700359
• 1773507-84-8
• 2-(3,3-difluorocyclobutyl)-2-methyl-propanoic acid

• Inchi： 1S/C8H12F2O2/c1-7(2,6(11)12)5-3-8(9,10)4-5/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key： CRKYZUMKAXCYHR-UHFFFAOYSA-N
• SMILES： FC1(CC(C(C(=O)O)(C)C)C1)F

Computed Properties

• Exact Mass: 178.08053595g/mol
• Monoisotopic Mass: 178.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3,3-difluorocyclobutyl)-2-methylpropanoic acid

Introduction to 2-(3,3-difluorocyclobutyl)-2-methylpropanoic acid (CAS No. 1773507-84-8)

2-(3,3-difluorocyclobutyl)-2-methylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 1773507-84-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural motif, which includes a difluorocyclobutyl moiety attached to a methylpropanoic acid backbone. The presence of fluorine atoms in the cyclobutyl ring introduces distinctive electronic and steric properties, making this compound a promising candidate for various biochemical applications.

The structural features of 2-(3,3-difluorocyclobutyl)-2-methylpropanoic acid contribute to its potential utility in drug design and development. The difluorocyclobutyl group is particularly noteworthy, as fluorinated heterocycles are widely recognized for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes have made fluorinated compounds increasingly popular in the pharmaceutical industry over the past few decades.

In recent years, there has been a surge in research focused on the development of novel fluorinated building blocks for medicinal chemistry. The methylpropanoic acid component of this compound provides a versatile scaffold that can be further functionalized to create more complex molecules. This flexibility has allowed researchers to explore its potential in synthesizing inhibitors, ligands, and other bioactive entities targeting various therapeutic pathways.

One of the most compelling aspects of 2-(3,3-difluorocyclobutyl)-2-methylpropanoic acid is its potential role in addressing unmet medical needs. Current studies suggest that compounds incorporating the difluorocyclobutyl moiety may exhibit enhanced bioavailability and reduced susceptibility to enzymatic degradation. These properties are particularly relevant in the context of drug discovery, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of this compound. Researchers have utilized these tools to predict how modifications to the methylpropanoic acid moiety could influence the compound's interactions with biological targets. Such insights are invaluable for designing next-generation drugs with improved pharmacological properties.

The synthesis of 2-(3,3-difluorocyclobutyl)-2-methylpropanoic acid presents unique challenges due to the complexity of the difluorocyclobutyl group. However, recent methodologies have demonstrated effective strategies for constructing this motif with high precision. These synthetic approaches have not only improved access to this compound but also paved the way for exploring related structures.

In the realm of medicinal chemistry, the integration of fluorine into organic molecules has been a cornerstone of innovation. The introduction of fluorine atoms can alter electronic distributions, influence conformational preferences, and enhance binding interactions with biological targets. The case of 2-(3,3-difluorocyclobutyl)-2-methylpropanoic acid exemplifies how strategic fluorination can lead to compounds with enhanced therapeutic potential.

Current research is exploring the biological activity of derivatives of 2-(3,3-difluorocyclobutyl)-2-methylpropanoic acid, particularly in contexts such as inflammation modulation and enzyme inhibition. Preliminary findings indicate that certain modifications to this scaffold may yield compounds with significant pharmacological effects. These studies underscore the importance of this molecule as a starting point for developing novel therapeutics.

The chemical diversity offered by 2-(3,3-difluorocyclobutyl)-2-methylpropanoic acid makes it an attractive candidate for library screening and high-throughput virtual screening initiatives. Such approaches are increasingly employed in drug discovery pipelines to identify lead compounds with desirable properties. The structural motifs present in this compound could serve as templates for generating libraries tailored to specific therapeutic targets.

As our understanding of structure-activity relationships continues to evolve, compounds like 2-(3,3-difluorocyclobutyl)-2-methylpropanoic acid will play a pivotal role in shaping future drug development strategies. The combination of computational modeling, synthetic chemistry, and biological evaluation will be essential in harnessing their full potential.

In conclusion,2-(3,3-difluorocyclobutyl)-2-methylpropanoic acid (CAS No. 1773507-84-8) represents a fascinating example of how structural innovation can drive advancements in medicinal chemistry. Its unique combination of features positions it as a valuable asset in the quest for novel therapeutics. As research progresses, we can anticipate further insights into its applications and potential contributions to addressing global health challenges.